Cas no 325786-24-1 (4-Chloro-2-fluoro-5-methoxycarbonylphenylboronic acid)

• Product Name: 4-Chloro-2-fluoro-5-methoxycarbonylphenylboronic acid
• CAS No: 325786-24-1
• MF: C₈H₇BClFO₄
• MW: 232.401185274124
• MDL: MFCD23380252
• CID: 5078622
• Update Time: 2026-03-01

4-Chloro-2-fluoro-5-methoxycarbonylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-fluoro-5-methoxycarbonylphenylboronic acid
• 4-chloro-2-fluoro-5-(methoxycarbonyl)phenylboronic acid
• (4-chloro-2-fluoro-5-methoxycarbonylphenyl)boronic acid
• 4-Chloro-2-fluoro-5-methoxycarbonylphenylboronic acid

• MDL： MFCD23380252
• Inchi： 1S/C8H7BClFO4/c1-15-8(12)4-2-5(9(13)14)7(11)3-6(4)10/h2-3,13-14H,1H3
• InChI Key： XKBKUIKMZBFWFF-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(B(O)O)C=C1C(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 241
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 4-Chloro-2-fluoro-5-methoxycarbonylphenylboronic acid

Comprehensive Overview of 4-Chloro-2-fluoro-5-methoxycarbonylphenylboronic acid (CAS No. 325786-24-1)

4-Chloro-2-fluoro-5-methoxycarbonylphenylboronic acid (CAS No. 325786-24-1) is a highly specialized boronic acid derivative widely utilized in pharmaceutical research, agrochemical development, and advanced material synthesis. This compound belongs to the arylboronic acid family, a class of chemicals renowned for their pivotal role in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern organic chemistry. The presence of both chloro and fluoro substituents, along with the methoxycarbonyl group, imparts unique reactivity and selectivity, making it a sought-after building block for drug discovery pipelines.

In recent years, the demand for 4-Chloro-2-fluoro-5-methoxycarbonylphenylboronic acid has surged due to its applications in designing kinase inhibitors and bioconjugation probes. Researchers frequently search for "boronic acid in drug discovery" or "CAS 325786-24-1 supplier," reflecting its commercial and scientific relevance. The compound’s structural features enable precise modifications in structure-activity relationship (SAR) studies, particularly for targeting tyrosine kinases implicated in oncology therapeutics. Its stability under physiological conditions further enhances its utility in proteolysis-targeting chimera (PROTAC) development, a cutting-edge technology in targeted protein degradation.

The synthesis of 4-Chloro-2-fluoro-5-methoxycarbonylphenylboronic acid typically involves palladium-catalyzed borylation or directed ortho-metalation strategies. Analytical techniques like HPLC purity analysis and NMR spectroscopy are critical for quality control, ensuring compliance with stringent Good Manufacturing Practices (GMP) standards. Environmental and regulatory trends have also spurred interest in "green chemistry boronic acids," prompting innovations in solvent-free or catalytic synthetic routes for this compound.

Beyond pharmaceuticals, CAS 325786-24-1 finds niche applications in OLED materials and supramolecular chemistry. Its electron-withdrawing groups optimize charge transport properties, aligning with the growing demand for "organic electronic materials" in flexible displays. Additionally, the compound’s role in sensor development—particularly for sugar detection via boronic acid-diol interactions—has garnered attention in diagnostic research.

For researchers sourcing this compound, key considerations include storage stability (recommended under inert atmospheres) and compatibility with aqueous conditions. Suppliers often highlight "high-purity boronic acids" or "custom boronate derivatives" to address diverse project needs. As the field evolves, computational tools like AI-driven retrosynthesis are being explored to optimize pathways for 325786-24-1, reducing costs and environmental impact.

In summary, 4-Chloro-2-fluoro-5-methoxycarbonylphenylboronic acid exemplifies the intersection of innovation and practicality in chemical research. Its versatility across disciplines—from precision medicine to sustainable materials—ensures its continued prominence in scientific literature and industrial applications.